Cas no 2172460-10-3 (1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol)

• Product Name: 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol
• CAS No: 2172460-10-3
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5568167
• PubChem ID: 165596969
• Update Time: 2025-10-22

1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2172460-10-3
• 1-(1-aminopropyl)-2,4,4-trimethylcyclopentan-1-ol
• EN300-1639095
• 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol

• Inchi： 1S/C11H23NO/c1-5-9(12)11(13)7-10(3,4)6-8(11)2/h8-9,13H,5-7,12H2,1-4H3
• InChI Key： VCXHQRAIDLGOQF-UHFFFAOYSA-N
• SMILES： OC1(C(CC)N)CC(C)(C)CC1C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol

1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol: A Comprehensive Overview

1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol, also known by its CAS registry number 2172460-10-3, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. The molecule's structure is characterized by a cyclopentane ring substituted with a 1-amino propyl group and three methyl groups at specific positions, making it a versatile building block for further chemical modifications.

The synthesis of 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, which is crucial for its application in chiral environments. Researchers have explored various catalyst systems, including organocatalysts and transition metal catalysts, to optimize the synthesis process. These studies have not only improved the yield but also reduced the environmental impact of the manufacturing process.

In terms of applications, 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol has shown promise as an intermediate in the synthesis of bioactive compounds. For instance, it has been used as a key intermediate in the development of novel antibiotics and antiviral agents. Its amino alcohol functionality makes it an ideal candidate for forming peptide bonds or other bioactive linkages. Recent studies have demonstrated its potential in the synthesis of cyclic peptides and macrocycles, which are of great interest in drug discovery.

The compound's physical properties are also worth noting. It has a melting point of approximately 85°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The molecule's stability under mild conditions further enhances its utility in large-scale chemical processes.

From an environmental standpoint, the biodegradation of 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol has been studied to assess its impact on ecosystems. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This characteristic is particularly important for industries adhering to strict environmental regulations.

In conclusion, 1-(1-Aminopropyl)-2,4,4-trimethylcyclopentan-1-ol (CAS No. 2172460-10-3) is a versatile compound with significant potential across multiple industries. Its unique structure, efficient synthesis methods, and favorable physical properties make it an invaluable tool in modern chemistry. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even more prominent role in the development of innovative chemical products.